Cas no 690642-33-2 (2-(chloromethyl)-5,7-dimethylimidazo1,2-apyrimidine)

• Product Name: 2-(chloromethyl)-5,7-dimethylimidazo1,2-apyrimidine
• CAS No: 690642-33-2
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD05256485
• CID: 1116119
• PubChem ID: 693330
• Update Time: 2025-04-20

2-(chloromethyl)-5,7-dimethylimidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5,7-dimethyl-Imidazo[1,2-a]pyrimidine
• 2-chloromethyl-5,7-dimethyl-imidazo[1,2-a]pyrimidine
• NS-01928
• SCHEMBL258816
• AKOS000118333
• EN300-31938
• CMDAULOGOZCZQT-UHFFFAOYSA-N
• SY283368
• 690642-33-2
• 2-(chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine
• F1947-0011
• 2-(Chloromethyl)-5,7-dimethylimidazo[1,2-a]pyrimidine, AldrichCPR
• SB74395
• Z57728448
• MFCD05256485
• STK967074
• G43008
• DB-355973
• 2-(chloromethyl)-5,7-dimethylimidazo1,2-apyrimidine

• MDL： MFCD05256485
• Inchi： 1S/C9H10ClN3/c1-6-3-7(2)13-5-8(4-10)12-9(13)11-6/h3,5H,4H2,1-2H3
• InChI Key： CMDAULOGOZCZQT-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C(N=C(C)C=C2C)=N1

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų